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Compound of Interest

Compound Name: 2-Bromo-5-(bromomethyl)thiazole

Cat. No.: B150149

2-Bromo-5-(bromomethyl)thiazole is a bifunctional heterocyclic compound of significant
interest in medicinal chemistry and agrochemical synthesis. Its structure, featuring a reactive
bromomethyl group and a modifiable bromo-substituted thiazole ring, renders it a versatile
intermediate for constructing more complex molecular architectures. The thiazole nucleus is a
"privileged structure” in drug discovery, appearing in numerous approved pharmaceuticals,
which underscores the importance of intermediates like this one.[1][2] For instance, it serves as
a key precursor in the synthesis of impurities of neonicotinoid insecticides, such as
thiamethoxam, making it relevant for analytical and reference standard preparation.[3][4]

However, the very features that make 2-Bromo-5-(bromomethyl)thiazole synthetically
valuable—namely the two reactive bromine substituents—are also the source of its significant
health and safety hazards. The bromomethyl group, in particular, classifies the molecule as a
potent alkylating agent, capable of reacting with biological nucleophiles and posing a significant
risk upon exposure.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of
2-Bromo-5-(bromomethyl)thiazole. It is designed for laboratory professionals who will be
using this reagent, moving beyond a simple recitation of rules to explain the causality behind
the recommended safety protocols. By understanding the chemical principles that govern its
reactivity and toxicity, researchers can develop a self-validating system of safety that ensures
personal protection and experimental integrity.
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Section 1: Compound Profile and Hazard
Identification

A thorough understanding of the compound's chemical and physical properties is the
foundation of a robust safety assessment.

Chemical and Physical Properties

The key identifiers and physical characteristics of 2-Bromo-5-(bromomethyl)thiazole are
summarized below. This data is critical for recognizing the compound and anticipating its
behavior under laboratory conditions.

Property Value Source(s)
CAS Number 131748-91-9 [3][5][6]
Molecular Formula C4Hs3Br2NS [3][5]
Molecular Weight 256.95 g/mol [B1I51[7]
Appearance White solid [4]

Melting Point 64-66 °C [4]

Inert atmosphere, Store in
Storage Temperature [4][5]
freezer, under -20°C

Soluble in Chloroform,
Solubility Dichloromethane, DMSO, [4]
Ethyl Acetate

GHS Hazard Classification and Causality

2-Bromo-5-(bromomethyl)thiazole is classified as a hazardous substance. The primary
dangers stem from its corrosive nature and acute toxicity upon exposure. The Globally
Harmonized System (GHS) classifications highlight these risks.
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Hazard Class

GHS Statement

Causality

Acute Toxicity

H302+H312+H332: Harmful if
swallowed, in contact with skin,

or if inhaled.

The compound is a potent
alkylating agent, readily
reacting with biological
macromolecules. This can
disrupt cellular function,

leading to toxicity.

Skin/Eye Damage

H314: Causes severe skin

burns and eye damage.

As a reactive electrophile, it
can cause chemical burns
upon contact with skin or eyes
through covalent modification

of proteins and other tissues.

Diagram: Core Hazard Profile

A conceptual diagram illustrating the primary hazards associated with 2-Bromo-5-

(bromomethyl)thiazole.
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Section 2: Exposure Controls and Personal
Protective Equipment (PPE)

Minimizing exposure is the cardinal principle of chemical safety.[8] This is achieved through a
multi-layered approach known as the "Hierarchy of Controls."

Diagram: Hierarchy of Controls

The hierarchy of controls, adapted for handling reactive laboratory reagents.
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Engineering Controls

Engineering controls are the first line of defense, designed to physically isolate the researcher
from the chemical hazard.
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e Chemical Fume Hood: All handling of 2-Bromo-5-(bromomethyl)thiazole, including
weighing, transfers, and reaction setup, must be conducted inside a certified chemical fume
hood.[9][10] The fume hood contains vapors and fine particulates, preventing inhalation.

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of fugitive
emissions.[11]

o Safety Infrastructure: An operational safety shower and eyewash station must be readily
accessible in the immediate vicinity of the work area.[11][12]

Personal Protective Equipment (PPE)

PPE is mandatory and serves as the final barrier between the user and the chemical.[9]

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are required.[12] Given the severe eye damage risk (H314), a face shield worn over the
goggles is strongly recommended, especially when handling larger quantities or during
transfers.[5][12]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves. Double-gloving (wearing two pairs of nitrile
gloves) is a prudent practice.[13] Always inspect gloves for tears or pinholes before use.
Remove and replace gloves immediately if contamination occurs, and wash hands
thoroughly after removal.[14]

o Lab Coat: A flame-resistant lab coat with long sleeves and a secure front closure is
required.[9]

o Apparel: Long pants and closed-toe shoes are mandatory.[14] Do not wear sandals,
perforated shoes, or shorts in the laboratory.

e Respiratory Protection: For most routine operations within a functioning fume hood,
respiratory protection is not required. However, in the event of a spill or a failure of
engineering controls, a NIOSH-approved respirator with cartridges appropriate for organic
vapors may be necessary.[11][15] Use of respirators requires prior medical clearance,
training, and fit-testing.
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Section 3: Protocols for Safe Handling and Storage

Adherence to strict protocols is essential to prevent accidents and exposure.

Handling Protocol

Preparation: Before handling, ensure all engineering controls are operational and all required
PPE is donned correctly. Clear the fume hood of all unnecessary items.

Weighing: Weigh the solid compound within the fume hood. Use a disposable weigh boat or
place the weighing vessel inside a secondary container (e.g., a beaker) to contain any minor
spills.

Transfers: Conduct all transfers of the solid or solutions containing it deep within the fume
hood. Use spatulas for solids and appropriate glassware (funnels, pipettes) for solutions to
minimize the risk of spills and aerosol generation.[9]

Post-Handling: After use, securely seal the primary container. Decontaminate any reusable
equipment (spatulas, glassware) that has come into contact with the chemical. Wipe down
the work surface inside the fume hood.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete and
upon exiting the laboratory.[14]

Storage Requirements

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous

situations.

Temperature and Atmosphere: Store the container in a freezer at or below -20°C under an
inert atmosphere (e.g., argon or nitrogen).[4][5] The low temperature and inert atmosphere
inhibit decomposition pathways.

Location: The freezer should be located in a well-ventilated area designated for chemical
storage. Do not store with food or beverages.

Container: Keep the container tightly closed and clearly labeled with the chemical name and
all relevant GHS hazard pictograms.[16]
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e Incompatibilities: Store separately from strong oxidizing agents, acids, and bases.[11][17]

Section 4: Emergency Response Procedures

A clear, pre-planned emergency response is critical to mitigating the consequences of an
accident.

Spill Response

Diagram: Spill Response Flowchart

A step-by-step flowchart for responding to a laboratory spill of 2-Bromo-5-
(bromomethyl)thiazole.
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o Evacuate and Alert: Immediately alert others in the vicinity. If the spill is large or outside of a
fume hood, evacuate the laboratory.

o Ventilate: Ensure the area is well-ventilated.

e Protect: For small spills inside a fume hood, trained personnel should wear, at a minimum,
double nitrile gloves, chemical safety goggles, a face shield, and a lab coat.

o Contain: Cover the spill with an inert absorbent material such as vermiculite, sand, or a
commercial chemical absorbent.[17] Do not use combustible materials like paper towels.

o Collect: Carefully sweep or scoop the absorbed material into a designated, sealable, and
clearly labeled hazardous waste container.[17]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.[13]

o Dispose: All contaminated materials, including gloves and absorbent, must be disposed of as
hazardous waste.

First Aid Measures

Immediate and appropriate first aid is critical following any exposure.[12][18]

« Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration (avoiding mouth-to-mouth). Seek immediate medical
attention.[19][20]

» Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing all contaminated clothing and shoes. Seek immediate medical
attention.[19][20]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open to ensure thorough rinsing. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[19][20]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[12][19]
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Firefighting

o Extinguishing Media: Use carbon dioxide (CO3z), dry chemical powder, or alcohol-resistant
foam.[17]

o Combustion Hazards: Thermal decomposition can produce highly toxic and corrosive gases,
including hydrogen bromide, nitrogen oxides (NOx), and sulfur oxides (SOx).[12]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[17]

Section 5: Waste Disposal

Chemical waste management is a critical component of laboratory safety and environmental
responsibility.

o Classification: 2-Bromo-5-(bromomethyl)thiazole and any materials contaminated with it
(e.g., gloves, absorbent materials, empty containers) are classified as hazardous chemical
waste.

» Containment: Collect all waste in a designated, chemically compatible, sealed, and clearly
labeled container. The label must include the words "Hazardous Waste" and the full chemical
name.[21]

» Disposal: Disposal must be conducted through a licensed hazardous waste management
company.[22] Adhere strictly to all local, state, and federal environmental regulations. Under
no circumstances should this chemical or its waste be disposed of down the drain.[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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